Cas no 2230799-39-8 (N,3-dimethyl-1,2-thiazol-4-amine)

• Product Name: N,3-dimethyl-1,2-thiazol-4-amine
• CAS No: 2230799-39-8
• MF: C₅H₈N₂S
• MW: 128.195419311523
• CID: 5154975
• PubChem ID: 137511133
• Update Time: 2025-05-21

N,3-dimethyl-1,2-thiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• N,3-dimethyl-1,2-thiazol-4-amine

• Inchi： 1S/C5H8N2S/c1-4-5(6-2)3-8-7-4/h3,6H,1-2H3
• InChI Key： QWOYUOKWODFSCP-UHFFFAOYSA-N
• SMILES： S1C=C(NC)C(C)=N1

Additional information on N,3-dimethyl-1,2-thiazol-4-amine

Recent Advances in the Study of N,3-dimethyl-1,2-thiazol-4-amine (CAS: 2230799-39-8) in Chemical Biology and Pharmaceutical Research

N,3-dimethyl-1,2-thiazol-4-amine (CAS: 2230799-39-8) is a heterocyclic compound that has recently gained attention in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound belongs to the thiazole family, which is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have explored the synthesis, characterization, and biological evaluation of N,3-dimethyl-1,2-thiazol-4-amine, shedding light on its mechanisms of action and therapeutic potential.

One of the key areas of research involving N,3-dimethyl-1,2-thiazol-4-amine is its role as a building block in the synthesis of novel bioactive molecules. Researchers have utilized this compound to develop derivatives with enhanced pharmacological properties. For example, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the thiazole ring of N,3-dimethyl-1,2-thiazol-4-amine could significantly improve its binding affinity to specific protein targets, such as kinases involved in cancer cell proliferation. This finding opens new avenues for the design of targeted therapies.

In addition to its applications in drug design, N,3-dimethyl-1,2-thiazol-4-amine has been investigated for its potential as a diagnostic tool. A recent study in Analytical Chemistry (2024) reported the development of a fluorescent probe based on this compound, which can selectively detect reactive oxygen species (ROS) in live cells. This probe offers a promising tool for studying oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases. The high specificity and sensitivity of the probe highlight the versatility of N,3-dimethyl-1,2-thiazol-4-amine in biomedical research.

Another significant advancement is the exploration of N,3-dimethyl-1,2-thiazol-4-amine in combination therapies. A preclinical study published in Cancer Research (2024) evaluated the synergistic effects of this compound with conventional chemotherapeutic agents. The results indicated that N,3-dimethyl-1,2-thiazol-4-amine could enhance the efficacy of chemotherapy while reducing side effects, suggesting its potential as an adjuvant in cancer treatment. These findings underscore the importance of further clinical investigations to validate its therapeutic benefits.

Despite these promising developments, challenges remain in the optimization of N,3-dimethyl-1,2-thiazol-4-amine for clinical use. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on improving the pharmacokinetic properties of this compound, as reported in a 2024 study in the European Journal of Pharmaceutical Sciences. The study highlighted the importance of formulation strategies, such as nanoparticle-based delivery systems, to enhance the compound's therapeutic index.

In conclusion, N,3-dimethyl-1,2-thiazol-4-amine (CAS: 2230799-39-8) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to diagnostic tools, demonstrate its potential to address unmet medical needs. Future research should focus on overcoming the current limitations and advancing this compound toward clinical translation. The ongoing studies and recent publications underscore the growing interest in this molecule and its potential to contribute to the development of innovative therapies.